2-(Cyclohexyloxy)-5-hydroxybenzamide

• Molecular Formula: C13H17NO3
• Molecular Weight: 235.28 g/mol
• IUPAC Name: 2-cyclohexyloxy-5-hydroxybenzamide
• InChI: InChI=1S/C13H17NO3/c14-13(16)11-8-9(15)6-7-12(11)17-10-4-2-1-3-5-10/h6-8,10,15H,1-5H2,(H2,14,16)
• InChI Key: JQDUKPKSOQRBAT-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)OC2=C(C=C(C=C2)O)C(=O)N

Description

2-(Cyclohexyloxy)-5-hydroxybenzamide is a benzamide derivative characterized by a cyclohexyl ether group at the 2-position and a hydroxyl group at the 5-position of the benzene ring. Its molecular formula is C₁₃H₁₇NO₃, distinguishing it from simpler benzamides by the inclusion of a lipophilic cyclohexyloxy moiety and a polar hydroxyl group.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(Cyclohexyloxy)-5-hydroxybenzamide typically involves the following steps:

Formation of the Benzamide Core: The benzamide core can be synthesized through the reaction of 5-hydroxybenzoic acid with an appropriate amine, such as cyclohexylamine, under acidic conditions to form the amide bond.

Introduction of the Cyclohexyloxy Group: The cyclohexyloxy group can be introduced via an etherification reaction. This involves the reaction of the hydroxyl group on the benzamide core with cyclohexanol in the presence of an acid catalyst, such as sulfuric acid, to form the ether linkage.

Industrial Production Methods

Industrial production of 2-(Cyclohexyloxy)-5-hydroxybenzamide may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the efficiency and yield of the synthesis process.

Chemical Reactions Analysis

Types of Reactions

2-(Cyclohexyloxy)-5-hydroxybenzamide can undergo various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a ketone or aldehyde.

Reduction: The amide group can be reduced to form an amine.

Substitution: The hydroxyl group can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) can be used.

Substitution: Nucleophiles such as alkoxides or halides can be used in substitution reactions.

Major Products Formed

Oxidation: Formation of 2-(Cyclohexyloxy)-5-oxobenzamide.

Reduction: Formation of 2-(Cyclohexyloxy)-5-hydroxybenzylamine.

Substitution: Formation of various substituted benzamides depending on the nucleophile used.

Scientific Research Applications

2-(Cyclohexyloxy)-5-hydroxybenzamide has several scientific research applications:

Chemistry: Used as a building block in organic synthesis for the preparation of more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Explored as a potential therapeutic agent due to its structural similarity to other bioactive compounds.

Industry: Utilized in the development of new materials with specific properties, such as polymers and coatings.

Mechanism of Action

The mechanism of action of 2-(Cyclohexyloxy)-5-hydroxybenzamide involves its interaction with specific molecular targets and pathways. The hydroxyl and amide groups can form hydrogen bonds with biological molecules, influencing their activity. The cyclohexyloxy group can enhance the compound’s lipophilicity, improving its ability to cross cell membranes and interact with intracellular targets.

Comparison with Similar Compounds

Target Compound :

• 2-(Cyclohexyloxy)-5-hydroxybenzamide : Cyclohexyl group attached via an ether linkage (O-linked) at position 2; hydroxyl group at position 5.
• Key Features : Enhanced lipophilicity from the cyclohexyl group balanced by hydrogen-bonding capacity from the hydroxyl group.

N-Cyclohexyl-2-hydroxybenzamide () :

• Structure : Cyclohexyl group attached via an amide nitrogen (N-linked); hydroxyl at position 2.
• Comparison :
  • Solubility : The O-linked cyclohexyloxy group in the target compound may reduce water solubility compared to the N-linked analog due to increased steric hindrance and lipophilicity.
  • Stability : N-linked cyclohexyl groups (amide bonds) are generally more hydrolytically stable than O-linked ethers, suggesting differences in metabolic pathways .

Cycloalkyl Group Variations

Target Compound :

• Cyclohexyloxy Group : Six-membered ring, contributing to moderate lipophilicity (predicted logP ~2.5–3.0).

4-({[5-(Cyclopentylmethoxy)-...]benzamide () :

• Structure : Cyclopentylmethoxy group (five-membered ring with methylene spacer).
• Comparison: Lipophilicity: Cyclopentylmethoxy groups may exhibit lower logP values than cyclohexyloxy due to smaller ring size and increased flexibility.

Core Structure Modifications

Target Compound :

• Benzamide Core : Simple aromatic system with hydrogen-bonding sites.

5-(2-(Cyclohexyloxy)-...thiazol-2-amine () :

• Structure : Thiazole-pyrimidine core with cyclohexyloxy and piperazine groups.
• Comparison :
  • Pharmacological Activity : Heterocyclic cores (e.g., thiazole, pyrimidine) often enhance target specificity and metabolic stability compared to benzamides.
  • Solubility : Piperazine and pyrazine substituents in ’s compound likely improve aqueous solubility, contrasting with the target compound’s reliance on a single hydroxyl group .

Research Implications

• Lipophilicity-Balance : The target compound’s cyclohexyloxy group may improve membrane permeability but require formulation adjustments to offset reduced solubility.
• Metabolic Stability : O-linked ethers (as in the target) are prone to oxidative metabolism, whereas N-linked analogs () or heterocycles () offer longer half-lives.
• Structural Hybridization : Incorporating polar groups (e.g., piperazine in ) into the benzamide scaffold could optimize both solubility and activity.